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Compound of Interest

Compound Name: Disperse orange 80

CAS No.: 70210-10-5

Cat. No.: B15138760

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Orange 80, identified by the Colour Index name C.I. 11127 and CAS number 59948-

51-5, is a monoazo disperse dye.[1] Azo dyes represent a significant class of colorants

characterized by the presence of one or more azo groups (–N=N–) connecting aromatic rings.

Disperse dyes, in general, are non-ionic molecules with low water solubility, making them

suitable for dyeing hydrophobic fibers. This technical guide provides a comprehensive overview

of the chemical properties, structure, and synthesis of Disperse Orange 80, along with

generalized experimental protocols for its characterization.

Chemical and Physical Properties
Disperse Orange 80 is a single azo class dye with the molecular formula C₂₀H₂₀N₆O₃ and a

molecular weight of 392.41 g/mol .[1] While specific experimental data for the melting point and

boiling point of Disperse Orange 80 are not readily available in the reviewed literature,

disperse dyes are typically solids at room temperature. For comparison, similar azo dyes like

Disperse Orange 13 have a melting point in the range of 149-153°C.
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The solubility of disperse dyes is a critical parameter for their application. They are generally

characterized by low water solubility but are soluble in organic solvents.[1][2][3][4] The solubility

is influenced by the polarity of the solvent and the specific functional groups present in the dye

molecule.

Table 1: Physicochemical Properties of Disperse Orange 80 and Related Compounds

Property
Value for Disperse Orange
80

Notes

CAS Number 59948-51-5[1]

C.I. Name C.I. 11127[1]

Molecular Formula C₂₀H₂₀N₆O₃[1]

Molecular Weight 392.41 g/mol [1]

Appearance Red-light orange solid[1] Typical for this class of dye.

Melting Point Data not available
Similar azo dyes melt in the

150-250°C range.

Solubility
Low in water; Soluble in

organic solvents.

Specific quantitative data is not

available.

Chemical Structure
The structure of Disperse Orange 80 is derived from its synthesis process. It is a monoazo

dye, indicating the presence of one -N=N- group.

Caption: Chemical Structure of Disperse Orange 80.

Synthesis Pathway
The manufacturing process for Disperse Orange 80 involves a two-step diazotization and

coupling reaction.[1]

Diazotization: 4-Nitrobenzenamine is treated with a source of nitrous acid (e.g., sodium

nitrite in an acidic medium) to form a diazonium salt.
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Coupling: The resulting diazonium salt is then reacted with the coupling component, 3-[[2-(2-

cyanoethoxy)ethyl]phenylamino]-propanenitrile, to form the final Disperse Orange 80 dye.

Synthesis of Disperse Orange 80

Diazotization

Coupling

reagent 4-Nitrobenzenamine

4-Nitrobenzenediazonium salt

NaNO2, HCl

3-[[2-(2-cyanoethoxy)ethyl]phenylamino]-propanenitrile

Disperse Orange 80

Click to download full resolution via product page

Caption: Synthesis pathway of Disperse Orange 80.

Experimental Protocols
Detailed experimental protocols for the characterization of Disperse Orange 80 are not widely

published. However, the following sections provide generalized methodologies for the
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spectroscopic analysis of monoazo disperse dyes, which can be adapted for Disperse Orange
80.

UV-Visible (UV-Vis) Spectroscopy
Objective: To determine the maximum absorption wavelength (λmax) of the dye, which is

characteristic of its color, and to quantify its concentration in solution.

Methodology:

Solvent Selection: Choose a suitable organic solvent in which the dye is readily soluble, such

as acetone, ethanol, or dimethylformamide (DMF).

Preparation of Stock Solution: Accurately weigh a small amount of Disperse Orange 80 and

dissolve it in the chosen solvent to prepare a stock solution of known concentration (e.g.,

100 mg/L).

Preparation of Standard Solutions: Prepare a series of standard solutions of decreasing

concentrations by serial dilution of the stock solution.

Spectrophotometric Analysis:

Use a UV-Vis spectrophotometer and set the wavelength range to scan from

approximately 300 to 700 nm.

Use the pure solvent as a blank to zero the instrument.

Measure the absorbance of each standard solution.

Identify the wavelength of maximum absorbance (λmax).

Data Analysis:

Plot a calibration curve of absorbance at λmax versus concentration for the standard

solutions.

The resulting graph should be linear and follow the Beer-Lambert law.
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Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To identify the functional groups present in the Disperse Orange 80 molecule.

Methodology:

Sample Preparation:

KBr Pellet Method: Mix a small amount of the finely ground dye sample (1-2 mg) with

approximately 100-200 mg of dry potassium bromide (KBr). Grind the mixture thoroughly

to ensure a homogenous sample. Press the mixture into a transparent pellet using a

hydraulic press.

Attenuated Total Reflectance (ATR): Place a small amount of the solid dye sample directly

onto the ATR crystal.

Spectroscopic Analysis:

Place the prepared sample in the FT-IR spectrometer.

Record the spectrum, typically in the range of 4000 to 400 cm⁻¹.

Acquire a background spectrum of the empty sample holder (or clean ATR crystal) and

subtract it from the sample spectrum.

Data Analysis:

Identify the characteristic absorption bands for the functional groups present in Disperse
Orange 80. Expected characteristic peaks for a monoazo dye of this structure include:

~2250 cm⁻¹: C≡N (nitrile) stretching.

~1600-1450 cm⁻¹: Aromatic C=C stretching and N=N (azo) stretching. The azo group

vibration is often weak in the infrared spectrum.

~1520 and ~1340 cm⁻¹: Asymmetric and symmetric NO₂ stretching from the nitro group.

~1250-1000 cm⁻¹: C-N stretching and C-O-C (ether) stretching.
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~3100-3000 cm⁻¹: Aromatic C-H stretching.

~2960-2850 cm⁻¹: Aliphatic C-H stretching.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To elucidate the detailed molecular structure of Disperse Orange 80 by analyzing

the chemical environment of its protons (¹H NMR) and carbon atoms (¹³C NMR).

Methodology:

Sample Preparation: Dissolve a sufficient amount of the dye (typically 5-10 mg for ¹H NMR

and 20-50 mg for ¹³C NMR) in a suitable deuterated solvent (e.g., deuterated chloroform

(CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆)). Add a small amount of a reference

standard, such as tetramethylsilane (TMS), if not already present in the solvent.

Spectroscopic Analysis:

Place the NMR tube containing the sample into the NMR spectrometer.

Acquire the ¹H NMR and ¹³C NMR spectra.

Additional 2D NMR experiments, such as COSY (Correlated Spectroscopy) and HSQC

(Heteronuclear Single Quantum Coherence), can be performed to aid in structure

elucidation.

Data Analysis:

¹H NMR:

The aromatic protons will typically appear in the downfield region (δ 7.0-8.5 ppm). The

protons on the nitro-substituted ring will be more downfield due to the electron-

withdrawing effect of the nitro group.

The protons of the ethyl and propyl chains will appear in the upfield region (δ 2.0-4.5

ppm). The chemical shifts will be influenced by the adjacent nitrogen, oxygen, and nitrile

groups.
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¹³C NMR:

Aromatic carbons will resonate in the range of δ 110-160 ppm.

The carbon of the nitrile group (C≡N) will appear around δ 115-125 ppm.

Aliphatic carbons will be found in the upfield region of the spectrum.

Conclusion
Disperse Orange 80 is a monoazo dye with a well-defined chemical structure and synthesis

pathway. While specific quantitative data on some of its physical properties are limited in

publicly available literature, its general characteristics are consistent with those of other

disperse dyes in its class. The experimental protocols outlined in this guide provide a

framework for the detailed spectroscopic characterization of Disperse Orange 80, which is

essential for quality control, research, and development purposes in various scientific and

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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